4-(Quinolin-4-YL)piperidine-4-carbonitrile hydrochloride
Overview
Description
Scientific Research Applications
DNA Detection and Cancer Research
Novel Aminated Benzimidazo[1,2-a]quinolines
Researchers developed novel benzimidazo[1,2-a]quinolines, with structures including piperidine nuclei, showing potential as DNA-specific fluorescent probes. The compounds displayed enhanced fluorescence emission intensity when bound to ct-DNA, indicating their applicability in DNA detection and related biomedical research (Perin et al., 2011).
Antiproliferative Effects on Cancer Cell Lines
A study synthesized novel quinoline derivatives with piperidine components and demonstrated their significant antiproliferative effects on various human cancer cell lines, including T-47D, HeLa, HepG2, and MCF-7. The findings suggest these compounds could be valuable in developing new anticancer treatments (Harishkumar et al., 2018).
Chemical Synthesis and Material Application
Efficient Synthesis of Novel Quinolines
Innovative quinolines carrying various moieties like pyridine, thienopyridine, and isoquinoline were synthesized and evaluated for their cytotoxic activity against the breast cancer cell line MCF7. The synthesis and the potential biological activity highlight the compound's versatility in pharmaceutical development (Ghorab et al., 2016).
Green Synthesis of Quinolin-2(1H)-Ones
A green and efficient synthesis method was developed for 4-hydroxy-3-[aryl(piperidin-1-yl)methyl] quinolin-2(1H)-ones, showcasing the compounds' potential in various industrial and pharmaceutical applications. The use of nanocrystalline ZnO as a catalyst highlights the approach's sustainability and reusability (Astaneh & Rufchahi, 2018).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to inhibit certain kinases
Biochemical Pathways
Based on its potential kinase inhibition activity , it could impact signal transduction pathways
Result of Action
Based on its potential kinase inhibition activity , it could potentially alter cellular signaling and function
Action Environment
Factors such as pH, temperature, and presence of other molecules could potentially affect its action. More research is needed to understand these influences.
Its potential kinase inhibition activity suggests it could have significant impacts on cellular signaling and function .
properties
IUPAC Name |
4-quinolin-4-ylpiperidine-4-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3.ClH/c16-11-15(6-9-17-10-7-15)13-5-8-18-14-4-2-1-3-12(13)14;/h1-5,8,17H,6-7,9-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDGMFUJOEVKYGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C#N)C2=CC=NC3=CC=CC=C23.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Quinolin-4-YL)piperidine-4-carbonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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